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Compound of Interest

Compound Name: (R)-STU104

cat. No.: B15610087

For Researchers, Scientists, and Drug Development Professionals

Introduction

(R)-STU104 is a potent and orally active small molecule inhibitor that disrupts the protein-
protein interaction between TGF-f3-activated kinase 1 (TAK1) and MAP kinase kinase 3
(MKK3). This inhibition effectively suppresses the downstream
TAK1/MKK3/p38/MnK1/MK2/elF4E signaling pathway, which is critically involved in the
production of pro-inflammatory cytokines such as tumor necrosis factor-alpha (TNF-a).[1][2]
Due to its mechanism of action, (R)-STU104 is a valuable tool for research in areas such as
autoimmune diseases, particularly ulcerative colitis.[1] These application notes provide detailed
protocols for the preparation of (R)-STU104 solutions for both in vitro and in vivo studies.
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Property Value Reference

TAK1-MKK3 Protein-Protein

Target Interaction ULl
ICso (TNF-a production) 0.58 uM [1]
ICso (MKK3 phosphorylation) 4.0 uM [1]
Appearance Solid N/A
Purity >99% (commercially available)  [1]
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Solubility Data

Solvent Concentration Notes Reference

Prepare fresh or store
DMSO =50 mg/mL as aliquots at -20°C or  [1]
-80°C.

) Suitable for oral
DMSO + Corn oil (1:9

) =5 mg/mL gavage in animal [1]
ratio)

studies.

Experimental Protocols
Preparation of (R)-STU104 Stock Solutions for In Vitro
Assays

Objective: To prepare a high-concentration stock solution of (R)-STU104 in DMSO for use in
cell-based assays.

Materials:

e (R)-STU104 powder

Dimethyl sulfoxide (DMSO), cell culture grade

Sterile microcentrifuge tubes or vials

Vortex mixer

Sonicator (optional)
Procedure:

e Weighing: Accurately weigh the desired amount of (R)-STU104 powder in a sterile
microcentrifuge tube.

e Solvent Addition: Add the calculated volume of DMSO to achieve the desired stock
concentration (e.g., 50 mg/mL).
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» Dissolution: Vortex the solution vigorously for 1-2 minutes to facilitate dissolution. If
necessary, sonicate the solution for 5-10 minutes in a water bath to ensure complete
dissolution.

 Sterilization (Optional): If required for your specific cell culture application, the stock solution
can be filter-sterilized using a 0.22 um syringe filter compatible with DMSO.

» Aliquoting and Storage: Aliquot the stock solution into smaller, single-use volumes to avoid
repeated freeze-thaw cycles. Store the aliquots at -20°C for short-term storage or -80°C for
long-term storage.

Preparation of (R)-STU104 Formulation for In Vivo Oral
Administration (Mouse Model)

Objective: To prepare a formulation of (R)-STU104 suitable for oral gavage in mice. This
protocol is based on a 1:9 ratio of DMSO to corn oil.[1]

Materials:

(R)-STU104 powder

Dimethyl sulfoxide (DMSOQO)

Corn oil

Sterile tubes

Vortex mixer

Procedure:

e Prepare (R)-STU104 in DMSO: First, prepare a concentrated stock solution of (R)-STU104
in DMSO (e.g., 50 mg/mL) as described in the in vitro protocol.

o Formulation: In a sterile tube, add the required volume of the (R)-STU104 DMSO stock
solution.
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e Vehicle Addition: Add nine times the volume of corn oil to the DMSO solution. For example,
to prepare 1 mL of the final formulation, add 100 pL of the 50 mg/mL (R)-STU104 in DMSO
to 900 pL of corn oil. This will result in a final (R)-STU104 concentration of 5 mg/mL.

o Homogenization: Vortex the mixture vigorously until a homogenous suspension is formed.

o Administration: The formulation should be prepared fresh before each administration and
administered via oral gavage at the desired dosage (e.g., 1, 3, or 10 mg/kg).[1]
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Caption: Signaling pathway inhibited by (R)-STU104.
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Caption: Experimental workflow for (R)-STU104 solution preparation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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